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Compound of Interest

Compound Name: Bornyl acetate, (-)-

Cat. No.: B1142027 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, procedural

guidance for the safe use and disposal of (-)-Bornyl acetate, building on our commitment to

being your preferred source for laboratory safety information.

Physical and Chemical Properties
Understanding the properties of (-)-Bornyl acetate is the first step in safe handling.
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Property Value

Molecular Formula C₁₂H₂₀O₂[1][2]

Molecular Weight 196.29 g/mol [2][3]

Appearance Colorless liquid or white crystals[4]

Odor Pine-needle-like, camphoraceous[5]

Melting Point 29 °C[4]

Boiling Point 228-231 °C[4][5]

Flash Point 89 °C (192 °F)[4][6]

Density 0.985 g/mL at 25 °C[4][5]

Solubility

Soluble in ethanol, ether, and most non-volatile

and volatile oils. Slightly soluble in water.

Insoluble in propylene glycol and glycerol.[4]

Personal Protective Equipment (PPE)
While (-)-Bornyl acetate is not classified as a hazardous substance under Regulation (EC) No

1272/2008, appropriate PPE should always be worn to minimize exposure and ensure safety.

[1][7] Some sources indicate it may cause skin, eye, and respiratory irritation.[6][8]
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Protection Type Recommended Equipment

Eye Protection
Safety glasses with side-shields or goggles.[1]

[8]

Hand Protection
Protective gloves (e.g., Nitrile rubber,

Neoprene).[1][8][9]

Skin and Body Protection
Laboratory coat or other suitable protective

clothing.[1][8]

Respiratory Protection

A respirator is not typically required with

adequate ventilation, but if vapors are

generated, use a NIOSH-approved respirator.[1]

[10]

Operational Plan for Handling (-)-Bornyl Acetate
Follow these step-by-step procedures for the safe handling of (-)-Bornyl acetate in a laboratory

setting.

1. Preparation:

Ensure the work area is well-ventilated.[10]
Have an emergency eye wash station and safety shower readily accessible.
Assemble all necessary equipment and PPE before handling the chemical.
Verify that a spill kit is available and personnel are trained in its use.

2. Handling:

Wear the recommended PPE as detailed in the table above.
Avoid direct contact with skin and eyes.[1]
Do not inhale vapors.[10]
Keep the container tightly closed when not in use.[8]
Avoid sources of ignition as the substance is combustible.[11][12]

3. In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do so.[1][8] Seek medical attention if irritation persists.
[11]
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[1][8]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1][8]
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical attention.[1]
[8]

Disposal Plan for (-)-Bornyl Acetate
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

Collect surplus (-)-Bornyl acetate and any contaminated materials (e.g., gloves, absorbent
pads) in a designated, sealed, and properly labeled waste container.

2. Spill Management:

In the event of a spill, absorb the liquid with an inert material such as sand, diatomite, or
universal binders.[8][11]
Place the absorbed material into a sealed container for disposal.[1]
Clean the spill area with soap and water.[1]

3. Final Disposal:

Dispose of waste (-)-Bornyl acetate and contaminated materials through a licensed
professional waste disposal service.[1][13]
Follow all local, state, and federal regulations for chemical waste disposal.[1][13]
Contaminated packaging should be disposed of in the same manner as the product itself.[1]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of (-)-Bornyl Acetate
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Caption: Workflow for the safe handling and disposal of (-)-Bornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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